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Compound of Interest

Compound Name: OPBP-1

Cat. No.: B15610324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of the D-peptide
OPBP-1 to its target, Programmed Death-Ligand 1 (PD-L1). OPBP-1 is a novel peptide
inhibitor developed to disrupt the PD-1/PD-L1 immune checkpoint pathway, a critical
mechanism in cancer immune evasion. This document summarizes the quantitative binding
data, details the experimental methodologies used for its characterization, and visualizes the
relevant biological pathways and experimental workflows.

Quantitative Binding Affinity Data

The binding affinity of OPBP-1 to both human (hPD-L1) and murine (mPD-L1) has been
guantified using MicroScale Thermophoresis (MST). The equilibrium dissociation constants
(Kd) are presented in the table below. This data is crucial for understanding the potency of
OPBP-1 in disrupting the PD-1/PD-L1 interaction.

Ligand Analyte Method Kd (pM)
hPD-L1 OPBP-1 MST 0.43
mPD-L1 OPBP-1 MST 0.58

Data sourced from Li et al., 2021.
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Signaling Pathway and Mechanism of Action

The PD-1/PD-L1 signaling pathway is a key negative regulator of T-cell activation. The binding
of PD-L1, often overexpressed on tumor cells, to the PD-1 receptor on activated T-cells, leads
to the suppression of the anti-tumor immune response. OPBP-1 acts as a competitive inhibitor,
binding directly to PD-L1 and thereby preventing its interaction with PD-1. This blockade
restores T-cell function and enhances the body's ability to recognize and eliminate cancer cells.
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PD-L1]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact
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